Cas no 37674-57-0 ((3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate)

• Product Name: (3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate
• CAS No: 37674-57-0
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD16039335
• CID: 851750
• Update Time: 2025-05-23

(3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (3-Ethyloxetan-3-yl)methyl methacrylate
• (3-ETHYL 3-OXETANYL) METHYL METHACRYLATE
• (3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate
• 3-Ethyl-3-(Methacryloyloxy)Methyloxetane
• AK112773
• CTK3J7671
• KB-207327
• KSC497M7D
• SureCN156498
• 3-Ethyl-3-methacryloxymethyloxetane
• 3-Methacryloxymethyl-3-ethyloxetane
• 3-Methacryloyloxymethyl-3-ethyloxetane
• Eternacoll OXMA
• OXE 30
• OXMA

• MDL： MFCD16039335
• Inchi： 1S/C10H16O3/c1-4-10(5-12-6-10)7-13-9(11)8(2)3/h2,4-7H2,1,3H3
• InChI Key： RSHKWPIEJYAPCL-UHFFFAOYSA-N
• SMILES： O1CC(COC(C(=C)C)=O)(CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.004±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 239.0±13.0 ºC (760 Torr),
• Flash Point: 93.1±14.4 ºC,
• Solubility: Slightly soluble (4.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate

Introduction to (3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate (CAS No. 37674-57-0)

(3-Ethyloxetan-3-yl)methyl 2-methylprop-2-enoate (CAS No. 37674-57-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its oxetane ring and ester functional group, which confer it with specific reactivity and stability properties.

The oxetane ring is a four-membered cyclic ether that is known for its high ring strain, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the ester functional group further enhances its utility in chemical reactions, particularly in the formation of polymers and other functional materials. The combination of these structural features makes (3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate a promising candidate for a wide range of applications.

Recent research has focused on the synthesis and characterization of (3-ethyloxetan-3-yl)methyl 2-methylprop-2-enoate to explore its potential in drug development and materials science. Studies have shown that this compound can be used as a building block for the synthesis of biologically active molecules, such as prodrugs and drug delivery systems. The oxetane ring's ability to undergo ring-opening reactions under mild conditions makes it an attractive target for the development of new therapeutic agents.

In the pharmaceutical industry, (3-Ethyloxetan-3-yl)methyl 2-methylprop-2-enoate has been investigated for its role in improving the solubility and bioavailability of poorly soluble drugs. By incorporating this compound into drug formulations, researchers have been able to enhance the pharmacokinetic properties of various drugs, leading to improved therapeutic outcomes. Additionally, the compound's stability under physiological conditions ensures that it remains effective throughout the drug delivery process.

Materials science has also benefited from the unique properties of (3-Ethyloxetan-3-yl)methyl 2-methylprop-2-enoate. The compound can be polymerized to form high-performance polymers with tailored mechanical and thermal properties. These polymers have found applications in areas such as coatings, adhesives, and biomedical devices. The ability to fine-tune the properties of these materials through controlled polymerization techniques has opened up new possibilities for their use in advanced technologies.

One notable application of (3-Ethyloxetan-3-yl)methyl 2-methylprop-2-enoate is in the development of stimuli-responsive materials. These materials can change their properties in response to external stimuli such as temperature, pH, or light. This characteristic makes them ideal for use in smart coatings, drug delivery systems, and other dynamic applications. Recent studies have demonstrated the potential of (3-Ethyloxetan-3-yl)methyl 2-methylprop-2-enoate to form responsive hydrogels that can release drugs in a controlled manner.

The synthesis of (3-Ethyloxetan-3-yl)methyl 2-methylprop-2-enoate typically involves several steps, including the formation of the oxetane ring and subsequent esterification reactions. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound on an industrial scale. Green chemistry principles are increasingly being applied to these processes to minimize environmental impact and improve sustainability.

In conclusion, (3-Ethyloxetan-3-yl)methyl 2-methylprop-2-enolate (CAS No. 37674-57-0) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable tool for researchers and developers working in fields such as pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for its use, highlighting its importance as a key intermediate in modern chemistry.